Cas no 88419-70-9 (Cyclohexanone, 3-ethenyl-2-(2-propenyl)-)

Cyclohexanone, 3-ethenyl-2-(2-propenyl)- structure
88419-70-9 structure
Product name:Cyclohexanone, 3-ethenyl-2-(2-propenyl)-
CAS No:88419-70-9
MF:C11H16O
MW:164.24414
CID:633562
PubChem ID:13139221

Cyclohexanone, 3-ethenyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-ethenyl-2-(2-propenyl)-
    • 3-ethenyl-2-prop-2-enylcyclohexan-1-one
    • 3-Ethenyl-2-(prop-2-en-1-yl)cyclohexan-1-one
    • DTXSID50521078
    • 88419-70-9
    • Inchi: InChI=1S/C11H16O/c1-3-6-10-9(4-2)7-5-8-11(10)12/h3-4,9-10H,1-2,5-8H2
    • InChI Key: ZTUMAJDSZRDCSS-UHFFFAOYSA-N
    • SMILES: C=CCC1C(CCCC1=O)C=C

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

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